2-((6-((2-chlorobenzyl)amino)pyrimidin-4-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[6-[(2-chlorophenyl)methylamino]pyrimidin-4-yl]sulfanyl-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C21H21ClN4O3S/c1-28-15-7-8-17(18(9-15)29-2)26-20(27)12-30-21-10-19(24-13-25-21)23-11-14-5-3-4-6-16(14)22/h3-10,13H,11-12H2,1-2H3,(H,26,27)(H,23,24,25)
• InChI Key: UFXZIJNQCKNZCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC=NC(=C2)NCC3=CC=CC=C3Cl)OC
• Molecular Formula: C21H21ClN4O3S
• Molecular Weight: 444.9 g/mol

Description

2-((6-((2-chlorobenzyl)amino)pyrimidin-4-yl)thio)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H21ClN4O3S and its molecular weight is 444.93. The purity is usually 95%.
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Scientific Research Applications

Pyrimidine Derivatives in Cancer Treatment

Pyrimidine derivatives, due to their structural similarity to nucleotides, have been extensively studied for their antitumor properties. Skibo (1998) discussed the design, chemistry, and antitumor activity of agents based on pyrrolobenzimidazole or azomitosene ring systems, highlighting pyrimidines as a new class of antitumor agents with advantages over other agents due to their DNA alkylating and cleaving abilities upon reduction, as well as DNA intercalating properties without the need for reductive activation (E. B. Skibo, 1998).

Anti-inflammatory Activities

Rashid et al. (2021) reviewed recent developments in the synthesis, anti-inflammatory effects, and structure-activity relationships (SARs) of pyrimidine derivatives. They discussed numerous methods for the synthesis of pyrimidines and highlighted their potent anti-inflammatory effects, which are attributed to their inhibitory response against vital inflammatory mediators, suggesting a wide range of potential therapeutic applications (H. Rashid et al., 2021).

Pharmacological Activities Beyond Cancer and Inflammation

The pharmacological significance of pyrimidine derivatives extends beyond cancer and anti-inflammatory activities. Chiriapkin (2022) analyzed pyrimidine derivatives used in medical practice, identifying substances with antiviral, psychotropic, antimicrobial, antitumor, antifungal, antiparasitic, and anabolic activities. This highlights the pyrimidine core as a promising scaffold for developing new biologically active compounds across various therapeutic areas (A. Chiriapkin, 2022).